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Get Quote

Executive Summary & Scientific Context
Nonadecanoyl-L-carnitine chloride (C19:0 Carnitine) is a synthetic, odd-chain acylcarnitine

primarily utilized as an internal standard in mass spectrometry-based lipidomics and metabolic

profiling.[1] Because it does not occur naturally in significant quantities in biological tissues, it

provides a critical baseline for quantifying fatty acid oxidation disorders.

The Safety Paradox: While the neat substance is often classified as "low hazard" (GHS: Not

Classified or Category 2 Irritant), its operational state poses significant risks. In the laboratory,

this compound is almost exclusively handled dissolved in high-purity organic solvents

(Methanol, Acetonitrile) or mixed with biological fluids.[1]

Core Directive: Disposal protocols must be dictated by the matrix (solvent/biological), not just

the solute. This guide provides a self-validating workflow to ensure GLP compliance and

environmental safety.

Chemical Profile & Hazard Assessment
Before initiating disposal, verify the physicochemical state of the waste.
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Parameter Data / Property Operational Implication

Compound Name
Nonadecanoyl-L-carnitine

(chloride)
C19 Fatty Acid derivative

CAS Number
N/A (Specific salt often

proprietary/research grade)

Treat as generic organic

chemical waste if neat.[1]

Molecular Formula C₂₆H₅₂NO₄[1] · Cl
Amphiphilic (surfactant-like

properties).[1]

Solubility
Soluble in Methanol, EtOH,

DMSO

Critical: Rinsing glassware with

water alone is ineffective.

RCRA Status Not P-listed or U-listed
Not an acute hazardous waste

per 40 CFR 261.[1]33.

Primary Hazard
Low (Neat); Flammable/Toxic

(Solvated)

Hazard is driven by the carrier

solvent (usually Methanol).[1]

Decision Matrix: Disposal Workflow
The following logic gate ensures you select the correct waste stream based on the physical

state of the C19:0 Carnitine.
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START: Identify Waste State
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Figure 1: Logic flow for determining the correct waste stream.[1] Note that "Not Classified"

solids still require chemical waste incineration in a GLP environment.

Step-by-Step Disposal Protocols
Scenario A: Solvated Standards (Methanol/Acetonitrile)
Context: You have prepared stock solutions (e.g., 1 mg/mL in Methanol) that have degraded or

expired.[1]
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The Science: While C19-carnitine is stable, the solvent (Methanol) is a Class 3 Flammable

liquid and a specific target organ toxicant.[1] The mixture assumes the hazard of the solvent.

Segregation: Do not mix with oxidizers (e.g., Peroxides, Nitric Acid). Acylcarnitines can react

with strong oxidizers.[2]

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste container

compatible with organic solvents.[1]

Labeling:

Primary Constituent: Methanol (or Acetonitrile).[1][3]

Trace Constituent: Nonadecanoyl-L-carnitine chloride (<0.1%).[1]

Hazard Checkboxes: Flammable, Toxic.

Disposal Action: Pour into the Non-Halogenated Organic Waste stream.

Note: If the solvent contains Chloroform (common in lipid extractions), it must go into the

Halogenated waste stream.

Scenario B: Neat Solid (Powder)
Context: An old vial of lyophilized powder is found, or a small spill occurs on the bench.

The Science: Long-chain acylcarnitines act as surfactants (detergents).[1] They are generally

non-volatile.

Spill Cleanup:

Don PPE (Nitrile gloves, safety glasses).

Do not dry sweep if significant dust is generated (inhalation irritant).[1]

Wet a paper towel with water or ethanol to dampen the powder, then wipe up.

Disposal Path: Place the vial or contaminated wipes into a clear plastic waste bag

designated for Solid Chemical Waste.
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Prohibited: Do not throw in regular trash. Even "non-hazardous" research chemicals

should be incinerated to prevent environmental accumulation of synthetic surfactants.

Scenario C: Biological Mixtures (Post-Extraction)
Context: Plasma samples spiked with C19 Internal Standard.[1]

The Science: The biological hazard (bloodborne pathogens) overrides the chemical hazard of

the trace standard.

Classification: Treat as Biomedical Waste.

Action: Dispose of in red biohazard bags or sharps containers (if autosampler vials are

glass).

Exception: If the extraction used large volumes of organic solvent (e.g., Bligh-Dyer method),

the liquid waste is Mixed Waste (Chemical + Biological).[1] Most EH&S protocols require

treating the chemical hazard first (chemical waste stream) as the solvents usually deactivate

the pathogens, but consult your local Biosafety Officer (BSO).

Decontamination of Glassware
Why this matters: C19:0 Carnitine is a "sticky" lipid. Improper cleaning leads to carryover,

ruining future mass spec data (Ghost Peaks).

Solvent Rinse: Rinse glassware 3x with Methanol or Ethanol. Water will not effectively

solubilize the C19 fatty acid tail.

Waste Collection: Collect these rinses in the Organic Waste container (Scenario A).

Wash: Proceed with standard detergent and water wash.

Regulatory & Compliance References
Adherence to these regulations ensures your lab remains audit-ready.

US EPA (RCRA): 40 CFR 261.31 - Definition of F-listed solvents (Methanol/Acetonitrile).[1]
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OSHA: 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.

[1]

GHS (Globally Harmonized System): Classification of chemical substances (Safety Data

Sheets).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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